2-((4-(4-chlorophenyl)-5-((2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)methyl)-4H-1,2,4-triazol-3-yl)thio)-N-(o-tolyl)acetamide

• IUPAC Name: 2-[[4-(4-chlorophenyl)-5-[(2,4-dioxo-1H-pyrimidin-6-yl)methyl]-1,2,4-triazol-3-yl]sulfanyl]-N-(2-methylphenyl)acetamide
• InChI: InChI=1S/C22H19ClN6O3S/c1-13-4-2-3-5-17(13)25-20(31)12-33-22-28-27-18(10-15-11-19(30)26-21(32)24-15)29(22)16-8-6-14(23)7-9-16/h2-9,11H,10,12H2,1H3,(H,25,31)(H2,24,26,30,32)
• InChI Key: DSXDOVPQPFLPQC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=O)CSC2=NN=C(N2C3=CC=C(C=C3)Cl)CC4=CC(=O)NC(=O)N4
• Molecular Formula: C22H19ClN6O3S
• Molecular Weight: 482.9 g/mol

Description

2-((4-(4-chlorophenyl)-5-((2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)methyl)-4H-1,2,4-triazol-3-yl)thio)-N-(o-tolyl)acetamide is a useful research compound. Its molecular formula is C22H19ClN6O3S and its molecular weight is 482.94. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis The synthesis and crystal structure analysis of related compounds, such as triazoles and pyrimidines, reveal the methods for creating complex molecules with potential biological activities. For example, the synthesis of novel compounds through the reaction of specific precursors and their characterization using techniques like X-ray diffraction, IR, and NMR spectra showcase the foundational steps in drug design and discovery (Xue et al., 2008).

Antimicrobial and Antitumor Activities Compounds synthesized from pyrimidine derivatives have been evaluated for their antioxidant and antitumor activities, highlighting the importance of such structures in developing therapeutic agents (M. A. El-Moneim et al., 2011). Additionally, antimicrobial evaluation of new pyrimidines and condensed pyrimidines has contributed to the search for new drugs with potential application in treating microbial infections (Essam Abdelghani et al., 2017).

Antimalarial Effects Research into compounds with triazolopyrimidines structure has shown antimalarial activity, demonstrating the potential for such molecules in addressing global health challenges related to malaria (L. M. Werbel et al., 1973). This area of study exemplifies how chemical synthesis and biological evaluation can converge to discover new therapeutic options.

Conformational Analysis and Biological Activity The detailed synthesis, structural, and conformational analysis of related compounds, alongside their evaluation for biological activities such as analgesic, antipyretic, and anti-inflammatory effects, underlines the multifaceted applications of these molecules in medicinal chemistry and drug development (V. Kataev et al., 2021).